Cas no 2228369-05-7 (2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol
• CAS No: 2228369-05-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5913839
• PubChem ID: 165626874
• Update Time: 2025-05-30

2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol
• EN300-1777204
• 2228369-05-7
• [2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropyl]methanol

• Inchi： 1S/C12H22O2/c1-10(2)8-12(10,9-13)11(3)4-6-14-7-5-11/h13H,4-9H2,1-3H3
• InChI Key： JDEIPIVOACIPSJ-UHFFFAOYSA-N
• SMILES： OCC1(C2(C)CCOCC2)CC1(C)C

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol (CAS No. 2228369-05-7)

2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 2228369-05-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropyl backbone and an oxygenated side chain, which makes it of significant interest for its potential applications in drug discovery and material science. The structural features of this molecule, particularly the combination of a cyclopropyl ring with a methoxan-4-yl substituent, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The nomenclature of this compound provides insight into its molecular architecture. The prefix "2,2-dimethyl" indicates the presence of two methyl groups attached to the second carbon atom of the cyclopropyl ring, while "1-(4-methyloxan-4-yl)" describes an oxygen-containing side chain linked to the first carbon of the ring. This arrangement creates a molecule with both steric hindrance and electronic effects that can influence its interactions with biological targets. The CAS No. 2228369-05-7 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and patents.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their diverse pharmacological activities. The rigid three-membered cyclopropyl ring introduces conformational constraints that can enhance binding affinity and selectivity when interacting with biological macromolecules such as enzymes and receptors. Additionally, the presence of oxygenated functional groups, such as ethers and alcohols, can modulate solubility and metabolic stability, making these compounds attractive for medicinal chemistry applications.

One of the most compelling aspects of 2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol is its potential as a building block in the synthesis of more complex pharmacophores. The cyclopropyl scaffold is known to be present in several bioactive natural products and drug candidates, where it contributes to pharmacological effects ranging from antimicrobial to anti-inflammatory properties. Researchers have been exploring ways to leverage this motif for designing novel therapeutics targeting various diseases.

The chemical synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include ring-closing metathesis or cyclization reactions to construct the cyclopropyl core, followed by functional group modifications to introduce the methoxan-4-yl side chain. Advances in catalytic methods have enabled more efficient and sustainable routes to such complex molecules, reducing both cost and environmental impact.

From a biological perspective, the methoxan-4-yl group in 2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol is particularly noteworthy. This moiety is often found in bioactive compounds due to its ability to participate in hydrogen bonding interactions and influence electronic distribution across the molecule. Such structural features are critical for modulating binding affinity and selectivity in drug design. Recent studies have highlighted the importance of oxygen-containing heterocycles in enhancing pharmacological activity, making compounds like this one promising candidates for further investigation.

The pharmaceutical industry has shown significant interest in developing new molecular entities with improved efficacy and safety profiles. Cyclopropylmethanol derivatives, including those with oxygenated side chains, represent a niche but promising area of research. These compounds may exhibit unique mechanisms of action compared to traditional drug classes, offering opportunities for addressing unmet medical needs. As computational chemistry techniques advance, virtual screening methods are being employed to identify potential hits from large libraries of such derivatives before proceeding to experimental validation.

In conclusion,2,2-dimethyl-1-(4-methyloxan-4-yl)cyclopropylmethanol (CAS No. 2228369-05-7) stands out as a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of steric hindrance from the cyclopropyl ring and electronic modulation from oxygenated functional groups makes it an attractive candidate for further exploration in drug discovery programs. As research continues in this field,nomenclature-based identification systems like CAS numbers play a crucial role in ensuring accurate communication among scientists worldwide.